N-(3,4-dimethoxybenzyl)-3-(thiazol-2-yloxy)azetidine-1-carboxamide

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide
• InChI: InChI=1S/C16H19N3O4S/c1-21-13-4-3-11(7-14(13)22-2)8-18-15(20)19-9-12(10-19)23-16-17-5-6-24-16/h3-7,12H,8-10H2,1-2H3,(H,18,20)
• InChI Key: IAULJMZYVCXNRL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)N2CC(C2)OC3=NC=CS3)OC
• Molecular Formula: C16H19N3O4S
• Molecular Weight: 349.4 g/mol

Description

N-(3,4-dimethoxybenzyl)-3-(thiazol-2-yloxy)azetidine-1-carboxamide is a chemical compound that belongs to the class of azetidine carboxamides. It has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agriculture, and materials science.

Scientific Research Applications

1. Protective Group in Organic Synthesis

• The 3,4-dimethoxybenzyl group, related to the compound , has been used as an N-protecting group in the synthesis of 1,2-thiazetidine 1,1-dioxide derivatives. This protective group can be eliminated smoothly under certain conditions, showing its utility in organic synthesis (Grunder-Klotz & Ehrhardt, 1991).

2. Synthesis of Novel Heterocyclic Compounds

• Novel heterocyclic compounds derived from visnaginone and khellinone, which incorporate the 3,4-dimethoxybenzyl moiety, have been synthesized. These compounds demonstrate potential as anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain & Zaki, 2020).

3. Antimicrobial and Antifungal Activity

• Certain derivatives containing the 3,4-dimethoxybenzyl component have exhibited weak to moderate antibacterial and antifungal activities. This indicates potential applications in developing new antimicrobial agents (Alhameed et al., 2019).

4. Synthesis of Anti-microbial Agents

• Derivatives of the 3,4-dimethoxybenzyl group have been synthesized and shown to possess anti-microbial properties. This highlights the relevance of this compound in the development of new anti-microbial drugs (Spoorthy et al., 2021).

5. Development of New Beta-Lactam Antibiotics

• The compound's related derivatives have been used in the synthesis of new classes of beta-lactam antibiotics, showing significant activity against Gram-negative bacteria (Woulfe & Miller, 1985).

6. Anti-inflammatory and Analgesic Properties

• Compounds incorporating the 3,4-dimethoxybenzyl moiety have shown significant anti-inflammatory and analgesic properties, indicating their potential in pharmaceutical applications (El-Sawy et al., 2014).

7. Synthesis of Thiazolidine-2,4-diones

• Thiazolidine-2,4-dione derivatives, related to the compound of interest, have been synthesized and characterized, demonstrating promising antimicrobial and antifungal activity (Alhameed et al., 2019).